Technical Support Center: Improving Recovery Rates of Atreleuton-d4 in Bioanalysis

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name: *Atreleuton-d4*

Cat. No.: *B1164872*

Get Quote

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for **Atreleuton-d4** bioanalysis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the recovery of **Atreleuton-d4**, a stable isotope-labeled internal standard (SIL-IS). As a seasoned application scientist, my objective is to provide not just procedural steps, but the underlying scientific rationale to empower you to diagnose and resolve recovery issues effectively. Robust and reliable bioanalytical data hinges on the consistent performance of your internal standard, and this guide provides a systematic approach to ensure your methods are sound.

Section 1: Foundational Concepts - Why We Scrutinize Internal Standard Recovery

In quantitative bioanalysis by LC-MS/MS, a SIL-IS like **Atreleuton-d4** is the gold standard. Its fundamental purpose is to mimic the analyte of interest (Atreleuton) throughout the entire analytical workflow, from sample extraction to final detection[1][2]. Because it is chemically identical, it should theoretically be lost or affected by matrix interference to the same extent as

© 2026 BenchChem. All rights reserved.

the analyte. This allows the ratio of the analyte signal to the internal standard signal to normalize for process variability, ensuring accurate quantification[1][3].

However, a common misconception is that because we use a ratio, the absolute recovery of the internal standard is unimportant. This is a critical error. Monitoring the absolute peak area of **Atreleuton-d4** is a vital diagnostic tool for method performance[4]. Excessively low or highly variable IS recovery can signal significant problems such as poor extraction efficiency, analyte degradation, or instrumental issues that can compromise the assay's sensitivity, precision, and overall reliability[3][4]. The FDA has even highlighted the importance of monitoring the internal standard for drift as an indicator of assay reproducibility[3].

Section 2: Troubleshooting Low **Atreleuton-d4** Recovery: A Diagnostic Q&A Approach

This section is structured to guide you through a logical troubleshooting process. Begin with the initial diagnostic question and follow the workflow to pinpoint the source of your recovery problem.

Q1: My **Atreleuton-d4** recovery is low and/or highly variable. Where do I begin my investigation?

A1: A systematic approach is crucial to avoid confounding variables. You must isolate and test different stages of your bioanalytical process. Low recovery is the net result of analyte losses that can occur at any point from sample collection to data acquisition[5][6]. We will dissect the process into three key areas: Pre-Analytical (Sample Handling), Analytical (Sample Preparation), and Post-Preparative (LC-MS/MS Analysis).

The following flowchart provides a high-level overview of the diagnostic pathway.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A systematic workflow for troubleshooting low internal standard recovery.

Q2: Could non-specific binding (NSB) during sample collection or storage be the cause?

A2: Absolutely. Non-specific binding, where molecules adhere to the surfaces of containers, is a common and often overlooked source of analyte loss, particularly for hydrophobic compounds[5][7]. It can occur during sample collection, storage, and throughout the extraction

© 2026 BenchChem. All rights reserved.

process[7]. Biological matrices like plasma or serum contain proteins and lipids that can mitigate NSB to some extent; however, in matrices with lower protein content, such as urine or cerebrospinal fluid, the risk of NSB is significantly higher[7].

Causality: NSB is driven by non-covalent forces like hydrophobic interactions and electrostatic attraction between the analyte and a solid surface (e.g., plastic or glass)[7].

Troubleshooting Steps:

- Perform an NSB Evaluation: Conduct a simple experiment (See Protocol 1) by preparing a solution of **Atreleuton-d4** in a solvent and in the biological matrix. Aliquot into different types of tubes (e.g., standard polypropylene, low-bind polypropylene, glass) and measure the concentration over time. A significant decrease in concentration indicates NSB.
- Switch to Low-Binding Consumables: Use tubes and pipette tips specifically designed to reduce protein and small molecule binding.
- Modify Sample pH: Adjusting the pH of the sample can alter the charge state of **Atreleuton-d4** and the container surface, potentially reducing electrostatic interactions.
- Consider Sample Dilution: Diluting the sample with a buffer containing a small amount of organic solvent or a surfactant (e.g., 0.1% Tween-20) can help keep the analyte in solution and reduce binding.

Q3: Is it possible that **Atreleuton-d4** is degrading in my samples?

A3: Yes, the stability of an analyte in a biological matrix is a critical factor that can lead to artificially low recovery if not properly controlled[8][9][10]. Degradation can be triggered by several factors.

Causality:

- Enzymatic Degradation: Biological matrices contain active enzymes (e.g., esterases, proteases) that can metabolize drugs even after collection[11].
- pH-Dependent Hydrolysis: The chemical structure of Atreleuton contains a hydroxyurea group, which can be susceptible to hydrolysis at certain pH values[12]. The structurally

© 2026 BenchChem. All rights reserved.

related compound Zileuton has shown pH-dependent degradation[13].

- Oxidation: Some functional groups are prone to oxidation, which can be catalyzed by air or trace metals in the sample[8][9].
- Photodegradation: Exposure to light can break down sensitive molecules[8][14].

Troubleshooting Steps:

- Control Temperature: Keep samples on ice during handling and store them at appropriate temperatures (e.g., -80°C) immediately after collection.
- Use Stabilizers: If enzymatic degradation is suspected, add appropriate enzyme inhibitors (e.g., sodium fluoride for esterases) to collection tubes.
- Control pH: Use buffered collection tubes to maintain a pH where **Atreleuton-d4** is most stable.
- Protect from Light: Use amber-colored tubes and minimize exposure to ambient light during all handling steps.
- Conduct Stability Tests: Systematically evaluate the stability of **Atreleuton-d4** under different conditions (e.g., bench-top, freeze-thaw cycles, long-term storage) as part of your method validation to identify any liabilities[8][10].

Q4: My sample handling seems fine. How do I troubleshoot my specific sample preparation method (LLE or SPE)?

A4: The sample preparation step is the most common source of low and variable recovery. Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) require careful optimization.

Liquid-Liquid Extraction (LLE) Troubleshooting

LLE separates analytes based on their differential solubility between two immiscible liquids (typically an aqueous sample and an organic solvent)[15]. Poor recovery in LLE is almost always due to a sub-optimal choice of pH and extraction solvent[16].

© 2026 BenchChem. All rights reserved.

Q4a: What are the key parameters to optimize for LLE of **Atreleuton-d4**?

A4a: The two most critical parameters are the pH of the aqueous phase and the polarity of the organic solvent.

Causality: For an ionizable compound to be efficiently extracted from an aqueous sample into an organic solvent, it must be in its neutral, un-ionized form. The charge state is dictated by the sample pH relative to the compound's pKa[16]. The choice of organic solvent must then be matched to the polarity of the neutral analyte, which is guided by its LogP value[16]. Atreleuton has an XLogP3 of 2.7, indicating moderate hydrophobicity[12].



Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

Caption: Decision logic for systematic LLE optimization.

Troubleshooting Steps:

- pH Adjustment: The hydroxyurea moiety in Atreleuton is weakly acidic. To ensure it is in its neutral form, adjust the sample pH to be at least 2 units below its pKa.
- Solvent Selection: Based on its LogP, solvents like methyl tert-butyl ether (MTBE), ethyl acetate, or a mixture like hexane/ethyl acetate are good starting points. Avoid highly polar solvents (which won't extract it) or very non-polar solvents (which may be too weak).
- Solvent-to-Aqueous Ratio: Ensure a sufficiently high ratio of organic solvent to the aqueous sample. A ratio of 7:1 is a good generic optimum to start with[16].
- "Salting Out": For some compounds, adding a salt (e.g., sodium sulfate) to the aqueous sample can increase the partitioning into the organic phase and improve recovery[16].
- Emulsion Prevention: If emulsions form during vortexing, try gentle mixing (rocking) or centrifugation to break the emulsion.

Solid-Phase Extraction (SPE) Troubleshooting

SPE is a more selective sample preparation technique that relies on the partitioning of an analyte between a liquid sample and a solid sorbent[15]. Every step of the process must be optimized for good recovery[17][18][19].

Q4b: My SPE recovery is low. How do I systematically optimize the method?

A4b: You must evaluate each of the five core steps of the SPE process individually. A failure at any one step will compromise the entire extraction.



© 2026 BenchChem. All rights reserved.

Click to download full resolution via product page

Caption: The five critical steps for successful Solid-Phase Extraction.

Troubleshooting Steps:

- Sorbent Selection: For Atreleuton (LogP 2.7), a reverse-phase sorbent like C8 or C18 is a logical choice[20]. A hydrophilic-lipophilic balanced (HLB) polymer-based sorbent could also be effective, as it offers multiple interaction mechanisms[20].
- Conditioning: This step is critical and often overlooked. You must "activate" the sorbent by first wetting it with a strong solvent like methanol, followed by an equilibration step with a weak solvent like water. This allows the sorbent's functional groups to interact properly with the sample.
- Loading: Ensure the sample is loaded at a slow, controlled flow rate to allow for sufficient interaction time between **Atreleuton-d4** and the sorbent. Pre-treating the sample (e.g., diluting with water or buffer) may be necessary to ensure proper binding.
- Washing: The wash step is a delicate balance. The goal is to remove matrix interferences (like salts and phospholipids) without prematurely eluting your analyte. Use a wash solvent that is weaker than your elution solvent (e.g., 5% methanol in water)[20].
- Elution: Your elution solvent must be strong enough to disrupt the interactions between **Atreleuton-d4** and the sorbent. For reverse-phase SPE, this is typically a high-percentage organic solvent like methanol or acetonitrile, sometimes with a modifier (e.g., a small amount of acid or base) to ensure complete elution[17]. Ensure you use a sufficient volume of elution solvent to completely wet the sorbent bed.

Q5: I've optimized my sample preparation, but my signal is still low. Could it be an instrument issue?

A5: Yes. If you are confident that **Atreleuton-d4** is not being lost during handling or preparation, the issue may lie with the LC-MS/MS system itself.

Causality:

© 2026 BenchChem. All rights reserved.

- Matrix Effects: Co-eluting endogenous components from the biological matrix can suppress (or enhance) the ionization of the analyte and IS in the mass spectrometer source[4][14]. While the IS should compensate, severe suppression can reduce the signal-to-noise ratio to unacceptable levels.

- Instrument Carryover: Analyte from a high-concentration sample can adsorb to surfaces in the autosampler (needle, tubing, valve) and elute during a subsequent injection, causing artificially high results in blank or low-concentration samples[21]. It can also manifest as a general loss of signal over time.

- Instrument Drift/Fouling: The performance of the mass spectrometer can decrease over the course of an analytical run as the source becomes contaminated with non-volatile matrix components[22].

Troubleshooting Steps:

- Assess Matrix Effects: Perform a post-extraction addition experiment. Compare the peak area of **Atreleuton-d4** spiked into an extracted blank matrix sample to its peak area in a neat solution. A significant difference indicates the presence of matrix effects. Improving the cleanup efficiency of your SPE or LLE method is the best solution.

- Investigate Carryover: Inject a blank solvent sample immediately after your highest calibration standard. The presence of a peak for **Atreleuton-d4** confirms carryover. Optimize the autosampler wash solution (e.g., by adding a stronger organic solvent or acid/base) to resolve this[21].

- Monitor IS Response: Plot the absolute peak area of **Atreleuton-d4** for all samples in your analytical run. A steady downward trend is a classic sign of instrument fouling and indicates that the MS source requires cleaning[22].

Section 3: Frequently Asked Questions (FAQs)

- Q: What is a typical acceptable recovery range for an internal standard?

  - A: While regulatory guidelines do not set a strict minimum for recovery, it should be consistent, precise, and high enough to ensure the signal is well above the instrument's lower limit of quantitation. Many labs aim for a recovery of >70-80%, but consistency is

© 2026 BenchChem. All rights reserved.

more important than the absolute value. Excessively low recovery (<20-30%) is often a sign of a significant methodological flaw that needs to be addressed[3][4].

- Q: I noticed the **Atreleuton-d4** (IS) peak elutes slightly before the Atreleuton (analyte) peak on my reversed-phase column. Is this normal?
  - A: Yes, this is a known phenomenon. The carbon-deuterium bond is slightly stronger and less polar than the carbon-hydrogen bond. In reversed-phase chromatography, this can sometimes lead to the deuterated compound having a slightly shorter retention time than its non-deuterated counterpart[23]. This is generally acceptable as long as the separation is minimal and does not affect integration.
- Q: My **Atreleuton-d4** recovery is high and consistent, but my analyte (Atreleuton) recovery is low. What does this suggest?
  - A: This is a critical diagnostic finding. It indicates a problem that is specific to the analyte and is not being mimicked by the internal standard. The most common cause is in vivo or ex vivo metabolic instability of the analyte that does not affect the already-metabolite-like structure of the IS, or a specific degradation pathway unique to the analyte.

Section 4: Key Protocols & Data Tables

Table 1: Physicochemical Properties of Atreleuton

© 2026 BenchChem. All rights reserved.

Property	Value	Source	Implication for Bioanalysis
Molecular Formula	$C_{16}H_{15}FN_2O_2S$	PubChem[12]	---
Molecular Weight	318.4 g/mol	PubChem[12]	---
XLogP3	2.7	PubChem[12]	Moderately hydrophobic; suitable for reversed-phase SPE (C8/C18) and LLE with solvents like MTBE or Ethyl Acetate.
Key Functional Groups	Hydroxyurea, Thiophene, Fluorophenyl	PubChem[12]	The hydroxyurea group is weakly acidic and may be involved in pH-dependent stability and extraction.

Protocol 1: Step-by-Step Non-Specific Binding (NSB) Evaluation

- Prepare Solutions: Prepare two sets of solutions of **Atreleuton-d4** at a known concentration (e.g., 100 ng/mL):
  - Set A: In your initial mobile phase or reconstitution solvent (neat solution).
  - Set B: In the biological matrix of interest (e.g., human plasma).
- Aliquot into Test Containers: Dispense aliquots of both Set A and Set B into three different types of microcentrifuge tubes:
  - Tube Type 1: Standard polypropylene.
  - Tube Type 2: Siliconized or low-protein-binding polypropylene.
  - Tube Type 3: Glass (if available).

© 2026 BenchChem. All rights reserved.

- Incubate: Let the tubes sit under typical bench-top conditions (room temperature) for a defined period (e.g., 0, 30, 60, and 120 minutes).

- Analyze: For Set A, directly inject the samples into the LC-MS/MS. For Set B, perform your standard extraction procedure before injection.

- Evaluate: Compare the peak areas. A time-dependent decrease in peak area in any tube type, especially when compared to the T=0 time point or a low-binding tube, indicates loss due to non-specific binding.

References

- Labroots. (n.d.). Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies.
- BDG Synthesis. (n.d.). **Atreleuton-d4**.
- Welch Lab. (2025, February 21). Troubleshooting Low Recovery Rates in Chromatographic Analysis.
- National Center for Biotechnology Information. (n.d.). Atreleuton. PubChem Compound Summary.
- van de Merbel, N. C. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or overkill? SciSpace.
- Fierro, I. M., et al. (n.d.). Selectivity of Recombinant Human Leukotriene D4, Leukotriene B4, and Lipoxin A4 Receptors with Aspirin-Triggered 15-epi-LXA4 and Regulation of Vascular and Inflammatory Responses. PMC.
- Cayman Chemical. (n.d.). Atreleuton (CAS 154355-76-7).
- Chromatography Forum. (2012, February 10). Mass Spec losing internal standard.
- National Center for Biotechnology Information. (n.d.). Leukotriene D4. PubChem Compound Summary.
- Bio-Analysis Centre. (2022, May 22). Bioanalytical Methods – An Overview.
- LCGC International. (2021, April 7). Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols.
- Tshepelevitsh, S., et al. (2017, November 10). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Publications.
- American Association for Clinical Chemistry. (2019, July 1). Questioning Quality Assurance in Clinical Mass Spectrometry.
- MDPI. (2023, October 12). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples.

© 2026 BenchChem. All rights reserved.

- Tshepelevitsh, S., et al. (2017, November 16). Systematic Optimization of Liquid−Liquid Extraction for Isolation of Unidentified Components. ResearchGate.
- Li, W., & Tse, F. L. (2009, April 15). Factors affecting the stability of drugs and drug metabolites in biological matrices. PubMed.
- PMC. (n.d.). Regulatory Agencies' Inputs on Regulated Bioanalysis/BMV, Biomarkers/IVD/CDx/BAV, Immunogenicity, Gene & Cell Therapy and Vaccine).
- Reddit. (2024, October 17). ICP-MS internal standard issues.
- Tardif, J. C., et al. (2010, May 15). Treatment with 5-lipoxygenase inhibitor VIA-2291 (Atreleuton) in patients with recent acute coronary syndrome. PubMed.
- Tardif, J. C., et al. (2010, February 27). Treatment With 5-Lipoxygenase Inhibitor VIA-2291 (Atreleuton) in Patients With Recent Acute Coronary Syndrome. ResearchGate.
- PMC. (2021, January 28). Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique.
- WuXi AppTec DMPK. (2024, January 4). Nonspecific Binding: Main Factors of Occurrence and Strategies.
- SlideShare. (n.d.). "Drug Stability and factors that affect on the drug stability" Review BY.
- American Laboratory. (2014, February 5). How Solid-Phase Extraction Affects Challenges in Bioanalysis.
- ResearchGate. (2021, January 6). Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique.
- Benchchem. (n.d.). The Indispensable Role of Deuterated Internal Standards in Bioanalysis: A Technical Guide.
- PharmaTutor. (n.d.). Bioanalytical Techniques – An Overview.
- SCION Instruments. (2025, April 28). How Can We Improve Our Solid Phase Extraction Processes?.
- Molecules. (2024, May 12). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Bi.
- SciSpace. (n.d.). Optimization of Liquid-Liquid Extraction Column Using Genetic Algorithms.
- Creative Proteomics. (n.d.). Factors Influencing the Protein Drugs Stability.
- Hydrocarbon Processing. (2018, April). An optimized approach to choosing solvent for the liquid-liquid extraction process.
- Chamness, G. C., & McGuire, W. L. (n.d.). 'Non-specific' binding. The problem, and a solution. PMC.
- PubChem. (n.d.). Kinetics and mechanism of degradation of Zileuton, a potent 5-lipoxygenase inhibitor.
- ResearchGate. (2025, August 7). Factors Affecting the Stability of Drugs and Drug Metabolites in Biological Matrices.
- Celerion. (n.d.). Global List of Validated Bioanalytical Assays.

© 2026 BenchChem. All rights reserved.

- IQVIA Laboratories. (n.d.). Advanced Methods to Deliver Consistent, Reliable Data.
- Leber, R., et al. (2017, April 15). Effect of treatment with 5-lipoxygenase inhibitor VIA-2291 (atreleuton) on coronary plaque progression: a serial CT angiography study. PubMed.
- Morin, L. P., et al. (2012, January 15). An alternative solution to overcome carryover issues in bioanalysis. PubMed.
- Kumar, D., Gautam, N., & Alnouti, Y. (2022, March 15). Analyte recovery in LC-MS/MS bioanalysis: An old issue revisited. PubMed.
- Chromatography Today. (n.d.). Drug Bioanalysis by LC-MS: some pragmatic solutions to commonly occurring problems.
- WuXi AppTec DMPK. (2024, December 16). Solutions to Analyte Stability Issues in Preclinical Bioanalysis.
- Kumar, D., Gautam, N., & Alnouti, Y. (2022, January 28). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. PMC.
- BioIVT. (n.d.). In Vitro Strategies for Evaluating Non-Cyp Metabolism Pathways.
- Ferguson, A. D., et al. (2007, July 27). Crystal structure of inhibitor-bound human 5-lipoxygenase-activating protein. PubMed.
- PMC. (2024, December 6). New insights into protein–protein interaction modulators in drug discovery and therapeutic advance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. americanlaboratory.com [americanlaboratory.com]
- 4. myadlm.org [myadlm.org]
- 5. Analyte recovery in LC-MS/MS bioanalysis: An old issue revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 7. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 8. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
- 10. researchgate.net [researchgate.net]
- 11. Solutions to Analyte Stability Issues in Preclinical Bioanalysis - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 12. Atreleuton | C16H15FN2O2S | CID 3086671 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 13. Kinetics and mechanism of degradation of Zileuton, a potent 5-lipoxygenase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. welchlab.com [welchlab.com]
- 15. b-ac.co.uk [b-ac.co.uk]
- 16. chromatographyonline.com [chromatographyonline.com]
- 17. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique - PMC [pmc.ncbi.nlm.nih.gov]
- 18. researchgate.net [researchgate.net]
- 19. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
- 20. Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples | MDPI [mdpi.com]
- 21. An alternative solution to overcome carryover issues in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Mass Spec losing internal standard - Chromatography Forum [chromforum.org]
- 23. scispace.com [scispace.com]

- To cite this document: BenchChem. [Technical Support Center: Improving Recovery Rates of Atreleuton-d4 in Bioanalysis]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1164872/docs#technical-support-center-improving-recovery-rates-of-atreleuton-d4-in-bioanalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.